N-(1-benzyl-4-piperidinyl)-N'-(tetrahydro-2-furanylmethyl)thiourea
Description
Synthesis Analysis
The synthesis of thiourea derivatives, including N-(1-benzyl-4-piperidinyl)-N'-(tetrahydro-2-furanylmethyl)thiourea, typically involves the reaction of an amine with thiocyanate to form thiourea. Specific methods for synthesizing compounds similar to the title compound involve cyclodesulfurization of thioureas or condensation reactions with isothiocyanates or thiophosgene as key steps (Janssens et al., 1985).
Molecular Structure Analysis
The molecular structure of thiourea derivatives is characterized by their ability to adopt various conformations and exhibit different intramolecular and intermolecular hydrogen bonding patterns, which are crucial for their biological activity and interaction with other molecules. For example, the molecular structure of 1-benzyl-3-furoyl-1-phenylthiourea, a related compound, shows a U-shape conformation facilitated by intramolecular N–H⋯OC hydrogen bonding (Lestard et al., 2015).
Chemical Reactions and Properties
Thiourea derivatives participate in various chemical reactions, including cyclizations, substitutions, and as ligands in coordination chemistry. They are known for their nucleophilicity and ability to act as scaffolds for the synthesis of heterocycles and as intermediates in the synthesis of pharmaceuticals and agrochemicals. The specific reactions and properties of N-(1-benzyl-4-piperidinyl)-N'-(tetrahydro-2-furanylmethyl)thiourea would depend on the functional groups present and the reaction conditions employed.
Physical Properties Analysis
The physical properties of thiourea derivatives, such as solubility, melting point, and crystalline structure, are influenced by their molecular geometry and the presence of hydrogen bonds. These properties are essential for determining the compound's suitability for various applications, including its role in drug formulation and material science.
Chemical Properties Analysis
The chemical properties of thiourea derivatives are characterized by their reactivity towards electrophiles and nucleophiles, their ability to form stable hydrogen bonds, and their application as catalysts and reagents in organic synthesis. The presence of the thiourea moiety contributes to the compound's ability to act as a hydrogen bond donor and acceptor, influencing its interaction with biological targets and its solubility in different solvents.
properties
IUPAC Name |
1-(1-benzylpiperidin-4-yl)-3-(oxolan-2-ylmethyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3OS/c23-18(19-13-17-7-4-12-22-17)20-16-8-10-21(11-9-16)14-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14H2,(H2,19,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBWNQNGQXMVHJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=S)NC2CCN(CC2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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